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Compound of Interest

Compound Name: (+)-Dihydrorobinetin

Cat. No.: B15553010 Get Quote

Essential Safety and Handling Guide for (+)-
Dihydrorobinetin
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of (+)-Dihydrorobinetin, a flavonoid with noted antioxidant

properties.[1][2] Adherence to these protocols is critical for minimizing risk and ensuring a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
(+)-Dihydrorobinetin is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[3][4]

Skin corrosion/irritation (Category 2): Causes skin irritation.[3]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[3]

To mitigate these risks, the following personal protective equipment is mandatory when

handling (+)-Dihydrorobinetin:
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PPE Category Specification Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield should be used in

situations with a high potential

for splashing.

To protect against splashes of

the chemical that can cause

serious eye irritation.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or other protective clothing

must be worn to prevent skin

contact.

To prevent skin irritation from

direct contact with the

substance.[3]

Respiratory Protection

Not typically required when

handling small quantities in a

well-ventilated area or a fume

hood. If aerosols may be

generated or if working in a

poorly ventilated space, a

NIOSH-approved respirator is

necessary.

To prevent inhalation of the

substance, especially if it

becomes airborne.

Hand Protection
Wear appropriate protective

gloves.

To prevent skin contact and

irritation.[3]

Operational and Disposal Plans
Handling and Storage:

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Keep the container tightly closed in a dry and well-ventilated place.

Store at -20°C for long-term stability (powder form).[2]

First Aid Measures:
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If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

Take off contaminated clothing and wash it before reuse.[3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a physician.[3]

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[3]

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.[3] This may involve using a licensed professional waste disposal service.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of (+)-
Dihydrorobinetin, from preparation to disposal.
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Workflow for Safe Handling of (+)-Dihydrorobinetin
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Caption: Safe handling workflow for (+)-Dihydrorobinetin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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